Cas no 1805978-27-1 (2-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-5-carboxylic acid)

• Product name: 2-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1805978-27-1
• MF: C₉H₅BrF₂N₂O₂
• MW: 291.049008131027
• CID: 4880037

2-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C9H5BrF2N2O2/c10-1-6-7(8(11)12)4(2-13)5(3-14-6)9(15)16/h3,8H,1H2,(H,15,16)
• InChI Key： VAHZYSAYVQMDSF-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C#N)C(C(=O)O)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 1.3
• Topological Polar Surface Area: 74

Additional information on 2-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-5-carboxylic acid

Introduction to 2-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-5-carboxylic acid (CAS No. 1805978-27-1)

2-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-5-carboxylic acid (CAS No. 1805978-27-1) is a novel and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise for various applications, particularly in the development of new therapeutic agents.

The molecular structure of 2-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-5-carboxylic acid is composed of a pyridine ring substituted with a bromomethyl group, a cyano group, and a difluoromethyl group, along with a carboxylic acid moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of 2-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-5-carboxylic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its ability to modulate specific enzymatic activities and receptor interactions. These findings suggest that the compound could serve as a lead molecule for the development of novel drugs targeting specific disease pathways.

In the realm of cancer research, 2-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-5-carboxylic acid has shown promising anti-proliferative effects on several cancer cell lines. A study conducted by a team at the National Cancer Institute reported that the compound effectively inhibited the growth of human breast cancer cells by disrupting key signaling pathways involved in cell cycle regulation and apoptosis. This makes it a valuable tool for understanding the molecular mechanisms underlying cancer progression and for identifying potential therapeutic targets.

Beyond its applications in oncology, 2-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-5-carboxylic acid has also been explored for its potential in neurodegenerative diseases. Research published in the Journal of Neurochemistry has indicated that the compound exhibits neuroprotective properties by reducing oxidative stress and inflammation in neuronal cells. These findings open up new avenues for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 2-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-5-carboxylic acid is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through well-established organic chemistry protocols, allowing for efficient production and scale-up. This synthetic flexibility enables researchers to modify the structure to optimize its pharmacological properties, such as solubility, stability, and bioavailability.

In addition to its therapeutic potential, 2-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-5-carboxylic acid has been studied for its utility as a chemical probe in biological assays. Its unique functional groups make it an excellent candidate for labeling and imaging applications, providing insights into cellular processes at the molecular level. This aspect is particularly valuable in drug discovery and development, where understanding target engagement and mechanism of action is crucial.

The safety profile of 2-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-5-carboxylic acid is another critical consideration. Preliminary toxicological studies have indicated that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further preclinical and clinical evaluation. However, ongoing research is necessary to fully elucidate its safety profile and to identify any potential side effects or contraindications.

In conclusion, 2-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-5-carboxylic acid (CAS No. 1805978-27-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its biological activities and synthetic accessibility, position it as a valuable tool for advancing our understanding of disease mechanisms and developing new therapeutic strategies. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in the field of drug discovery.